![molecular formula C6H7F3N2S B2374651 (4-(2,2,2-Trifluoroethyl)thiazol-2-yl)methanamine CAS No. 2138255-48-6](/img/structure/B2374651.png)
(4-(2,2,2-Trifluoroethyl)thiazol-2-yl)methanamine
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Overview
Description
“(4-(2,2,2-Trifluoroethyl)thiazol-2-yl)methanamine” is a chemical compound with the CAS Number: 2138255-48-6 . It has a molecular weight of 196.2 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H7F3N2S/c7-6(8,9)1-4-3-12-5(2-10)11-4/h3H,1-2,10H2 . This code provides a unique representation of the molecular structure.Physical and Chemical Properties Analysis
The compound is a liquid at room temperature . Unfortunately, other physical and chemical properties such as boiling point, melting point, and solubility were not found in the available resources.Scientific Research Applications
Antimicrobial Activities
Several studies have explored the antimicrobial properties of thiazole derivatives. For instance, (Barot, Manna, & Ghate, 2017) synthesized various thiadiazole derivatives of benzimidazole showing good antibacterial and antifungal activities. Similar findings were reported by (Visagaperumal et al., 2010) and (Vedavathi et al., 2017), where derivatives of methanamine, similar in structure to the compound , exhibited significant antibacterial and antifungal activities.
Antitumor Activity
Research by (Károlyi et al., 2012) on functionalized methanamines, including ferrocene-containing derivatives, revealed notable in vitro cytotoxicity and cytostatic effects on various human cancer cell lines. This suggests the potential of thiazolyl methanamine derivatives in cancer research.
Synthesis and Characterization
Studies like those by (Shimoga, Shin, & Kim, 2018) and (Shahana & Yardily, 2020) focus on the synthesis and spectral characterization of similar compounds, highlighting their potential for further functional applications.
Optical and Electronic Properties
Research on compounds with similar structures has revealed interesting optical and electronic properties. For example, (Volpi et al., 2017) and (Zhang et al., 2016) discuss the luminescence and excited-state intramolecular proton transfer in related compounds, which could be significant for developing new materials in photonics and electronics.
Anticancer Activity
(Mbugua et al., 2020) investigated palladium and platinum complexes based on related structures, demonstrating anticancer activity against various human cancer cell lines.
Potential COVID-19 Drug Candidates
In light of the COVID-19 pandemic, (Abu-Melha et al., 2022) synthesized diazinyl-thiazol-imine moieties, suggesting their potential as therapeutic agents for COVID-19 due to their binding affinity in molecular docking studies.
Safety and Hazards
The compound has several hazard statements including H227, H302, H315, H318, H335 . These indicate that it is combustible, harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation . The precautionary statements include recommendations for handling and storage, such as avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and storing in a well-ventilated place .
Mechanism of Action
Target of Action
Thiazole derivatives have been found to exhibit diverse biological activities , suggesting that they may interact with a variety of targets.
Mode of Action
Thiazole derivatives have been reported to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules . The specific interactions between (4-(2,2,2-Trifluoroethyl)thiazol-2-yl)methanamine and its targets, and the resulting changes, would need further investigation.
Biochemical Pathways
Thiazole derivatives have been associated with a wide range of biological activities , suggesting that they may influence multiple biochemical pathways
Result of Action
Given the diverse biological activities associated with thiazole derivatives , it is likely that this compound could have multiple effects at the molecular and cellular level.
Properties
IUPAC Name |
[4-(2,2,2-trifluoroethyl)-1,3-thiazol-2-yl]methanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7F3N2S/c7-6(8,9)1-4-3-12-5(2-10)11-4/h3H,1-2,10H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AROBZLXDOSDNAX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(S1)CN)CC(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7F3N2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2138255-48-6 |
Source
|
Record name | [4-(2,2,2-trifluoroethyl)-1,3-thiazol-2-yl]methanamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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